Ferric chloride
Cat. No. B057074
CAS RN:
7705-08-0
M. Wt: 162.2 g/mol
InChI Key: RBTARNINKXHZNM-UHFFFAOYSA-K
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Synthesis Analysis
Ferric chloride can be synthesized through several methods, including the direct reaction of chlorine with iron in a high-temperature environment. This process forms anhydrous ferric chloride, a highly reactive form of the compound. Another common method involves the reaction of hydrochloric acid with iron or iron oxide, resulting in ferric chloride hexahydrate, a more stable and less reactive form (Gerloch, Lewis, Mabbs, & Richards, 1966).
Molecular Structure Analysis
The molecular structure of ferric chloride varies depending on its state. Anhydrous ferric chloride forms a dimeric structure in the solid state, where two iron atoms are bridged by two chloride atoms. The hexahydrate form, on the other hand, features iron ions coordinated by water molecules and chloride ions, displaying a more complex and hydrated structure. The crystal structure of ferric chloride hexahydrate has been extensively studied, revealing an octahedral arrangement around each ferric ion, with hydrogen bonding playing a crucial role in its structural integrity (Lind, 1967).
Scientific Research Applications
As a Fuel Borne Catalyst in Biodiesel Production:
- Ferric chloride is used as a fuel borne catalyst for waste cooking palm oil-based biodiesel. Adding it to biodiesel can lead to a decrease in brake specific fuel consumption and increase in brake thermal efficiency. It also affects emissions, decreasing nitric oxide, carbon monoxide, total hydrocarbon, and smoke emissions (Kannan, Karvembu, & Anand, 2011).
In Thrombosis Research:
- Ferric chloride is commonly used in experimental approaches to induce thrombosis, particularly in studying vascular effects and the reliability of different methodologies (Schoenwaelder & Jackson, 2015).
Downstream Processing in Biodiesel Production from Microalgae:
- It is used in integrating processes like harvesting, lipid extraction, and esterification in microalgae-based biodiesel production. This reduces production costs and improves efficiency (Seo et al., 2015).
In Water Treatment and PCB Manufacturing:
- Ferric chloride is used as a flocculant in sewage treatment, drinking water production, and as an etchant for copper-based metals in printed circuit boards. It acts as a strong Lewis acid and serves as a catalyst in various organic syntheses (Ferric Chloride, 2014).
Corrosion Inhibition:
- It has been studied for its role in inhibiting copper corrosion in solutions, which is significant for microfabrication of special PCB designs and electrochemical sensors (Sisso et al., 2020).
In Activated Carbon Preparation:
- Ferric chloride is used as an activating agent to obtain activated carbons from agro-industrial waste, like coffee husks. It results in materials with high specific surface areas which are crucial in various adsorption processes (Oliveira et al., 2009).
In the Formation of Ferric Oxides from Aqueous Solutions:
- Its role in the formation of ferric hydrous oxide gels and other ferric oxides is studied using X-ray absorption spectroscopy, which is pivotal in understanding various environmental and geological processes (Combes et al., 1989).
In Thrombosis Model Optimization:
- Ferric chloride's use in arterial thrombosis induction has been optimized to improve the sensitivity of the model to anticoagulant and antiplatelet agents, aiding in better thrombosis research and drug development (Wang & Xu, 2005).
As a Catalyst or Support for VOC Removal:
- Ferric sludge derived from water purification processes involving ferric chloride can act as an efficient catalyst or support for the removal of volatile organic compounds by total oxidation (Sanchís et al., 2019).
In Synthesis of Magnetic Nanocomposites:
- It is used in the chemical co-precipitation method to synthesize magnetic nanoparticles on talc layers, which have potential applications in the chemical and biological industries (Kalantari et al., 2013).
Safety And Hazards
Future Directions
The production of ferric chloride is anticipated to rise significantly in the next years due to a variety of factors, including market size and share, trends, SWOT analysis, and profitability analysis . The growing need for clean water, especially in emerging nations, is projected to keep pushing up ferric chloride demand in the wastewater treatment sector .
properties
IUPAC Name |
trichloroiron |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClH.Fe/h3*1H;/q;;;+3/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBTARNINKXHZNM-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Cl[Fe](Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl3Fe, FeCl3 |
Source
|
| Record name | FERRIC CHLORIDE | |
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| Record name | FERRIC CHLORIDE (ANHYDROUS) | |
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| Record name | iron(III) chloride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Iron(III)_chloride | |
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Related CAS |
10025-77-1 (hexahydrate), 20074-52-6 (Parent) |
Source
|
| Record name | Ferric chloride | |
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Molecular Weight |
162.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Ferric chloride is an orange to brown-black solid. It is slightly soluble in water. It is noncombustible. When wet it is corrosive to aluminum and most metals. Pick up and remove spilled solid before adding water. It is used to treat sewage, industrial waste, to purify water, as an etching agent for engraving circuit boards, and in the manufacture of other chemicals., Dark solid (red by transmitted light, green by reflected light) that sometimes appears brownish-black; Highly hygroscopic and readily forms the hexahydrate; Soluble in water; [Merck Index] Greenish-black odorless solid; [CHRIS], BLACK-TO-BROWN HYGROSCOPIC CRYSTALS. |
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Boiling Point |
599 °F at 760 mmHg (Decomposes) (NTP, 1992), About 316 °C |
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Solubility |
5 to 10 mg/mL at 68 °F (NTP, 1992), In cold water: 74.4 g/100 cc at 0 °C; in hot water: 535.7 g/100 cc at 100 °C; in acetone: 63 g/100 cc at 18 °C; very sol in alc, ether, methanol., Slightly sol in carbon disulfide, practically insol in ethyl acetate., Sol in glycerol, 430 g/kg solution at 0 °C; 480 g/kg solution at 20 °C; 743 g/kg solution at 40 °C, Readily soluble in liquids having donor properties, such as alcohols, ketones, ethers, nitriles, amines, and liquid sulfur dioxide, but only sparingly soluble in nonpolar solvents such as benzene and hexane., Solubility in water, g/100ml at 20 °C: 92 (reaction) |
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Density |
2.8 at 68 °F (anhydrous solid) (USCG, 1999) - Denser than water; will sink, 2.90 at 25 °C, Density of 1.82; very hygroscopic; readily soluble in water, alcohol, acetone, ether /Hexahydrate/, 2.9 g/cm³ |
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Vapor Pressure |
1 mmHg at 381 °F (NTP, 1992), VP: 1 mm Hg at 194.0 °C, VP: 1 Pa at 118 °C; 100 Pa at 190 °C; 100 kPa at 319 °C, Vapor pressure at 20 °C: negligible |
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Product Name |
Ferric Chloride | |
Color/Form |
Hexagonal red by transmitted light, green by reflected light; sometimes appears brownish-black; dark leaflets or plates. | |
CAS RN |
7705-08-0 |
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Melting Point |
583 °F (NTP, 1992), [ACGIH] approximately 300 °C, 304 °C, Brownish-yellow or orange monoclinic crystals; usually slight odor of HCl; pH of 0.1 molar aqueous solution: 2.0; mp: about 37 °C. /Hexahydrate/, 37 °C |
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Citations
For This Compound
253,000
Citations
… In the late 1960s, coagulation with ferric chloride was used in Taiwan to treat deep-well … In this article, laboratory studies of arsenic removal during coagulation with ferric chloride and of …
Number of citations: 554
awwa.onlinelibrary.wiley.com
… coloration by the addition of ferric chloride to dilute solutions of … the reaction between ferric chloride and catechol which they … of the usual phenol-ferric chloride colored complex is not …
Number of citations: 139
pubs.acs.org
The purposes of these studies were to produce a small animal model of arterial thrombosis for study of novel antithrombotic agents, to validate a simple temperature index of occlusive …
Number of citations: 676
www.sciencedirect.com
… used to see the effect of adding pyridine to the ferric chloride-… comparable strength to the ferric chloride-phenol solution in … anhydrous ferric chloride and for diversified types of phenols. …
Number of citations: 137
pubs.acs.org
… contaminants required to be regulated, however, only limited information has been collected to date regarding antimony removal by polyaluminium chloride (PACl) and ferric chloride (…
Number of citations: 192
www.sciencedirect.com
… percentage of ferric chloride decreases, the percentage of free graphite increases and the fraction of ferric chloride per ferric chloride layer decreases. At about 39 % ferric chloride the …
Number of citations: 162
scripts.iucr.org
… dissolution in either ferric chloride or ferric sulfate media is … koL[Fe3+] ~ In ferric chloride solutions, the ferric concentration … in both the ferric sulfate and ferric chloride systems. In spite of …
Number of citations: 284
link.springer.com
The crystal structure of ferric chloride hexahydrate has been determined from three‐dimensional single‐crystal x‐ray‐diffraction data. In the crystals two chloride ions and four water …
Number of citations: 71
pubs.aip.org
… mechanisms that underpin ferric chloride initiated arterial … ferric chloride models with those made in other commonly used models. Finally, we consider the relevance of the ferric chloride …
Number of citations: 17
www.tandfonline.com
Ferric chloride (FeCl 3 ) is the most commonly used etchant for photochemical machining (PCM) but there is a great variety in the grades of the commercial product. This paper aims at …
Number of citations: 108
www.sciencedirect.com
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92156-52-0
Methoxymagnesium methyl carbonate
4861-79-4
![4-[2-(4-Hydroxy-3,5-dimethylphenyl)pentan-2-yl]-2,6-dimethylphenol](/img/structure/B57005.png)
6-Deoxyilludin M
112953-12-5
![Ethyl 6-fluoro-1-methyl-4-oxo-7-(piperazin-1-yl)-1,4-dihydro-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate](/img/structure/B57012.png)
![methyl N-[4-chloro-6-(methoxycarbonylamino)pyridin-2-yl]carbamate](/img/structure/B57015.png)
